Cas no 55817-80-6 (1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(2-phenylethyl)-)

• Product Name: 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(2-phenylethyl)-
• CAS No: 55817-80-6
• MF: C₁₇H₁₉N₃
• MW: 265.352863550186
• CID: 350681
• PubChem ID: 13012180
• Update Time: 2025-04-19

1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(2-phenylethyl)-
• 2-amino-1-(2-phenylethyl)-4,5,6,7-tetrahydroindole-3-carbonitrile
• 55817-80-6
• DTXSID80515122
• 2-Amino-1-(2-phenylethyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
• SCHEMBL8083830

• Inchi： 1S/C17H19N3/c18-12-15-14-8-4-5-9-16(14)20(17(15)19)11-10-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-11,19H2
• InChI Key： FCWMYQZWGWTCHH-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)C(=C(C#N)C2CCCCC1=2)N

Computed Properties

• Exact Mass: 265.15807
• Monoisotopic Mass: 265.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74